Cas no 1261465-47-7 (Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate)

• Product Name: Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate
• CAS No: 1261465-47-7
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987155
• Update Time: 2025-07-23

Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)12-10(14(16,17)18)6-8(7-22-12)9-4-2-3-5-11(9)25-15(19,20)21/h2-7H,1H3
• InChI Key： GRJZNGLHWVDMDA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C=1)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 4.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate

Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate (CAS No. 1261465-47-7) in Modern Chemical Biology and Medicinal Chemistry

Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate, identified by its CAS number 1261465-47-7, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both trifluoromethoxy and trifluoromethyl substituents imparts unique electronic and steric properties, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The structural motif of Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate is derived from picolinic acid, a heterocyclic compound known for its biological activity. The introduction of fluorine-containing groups enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Such modifications have been widely employed in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on the synthesis and application of fluorinated compounds in medicinal chemistry. The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate enzyme activity and binding affinity. For instance, studies have demonstrated that this moiety can enhance the potency of kinase inhibitors by improving interactions with target proteins. Similarly, the trifluoromethyl group is known to increase the metabolic stability of drug molecules, thereby extending their half-life in vivo.

The compound Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate has been explored in several preclinical studies as a potential lead for developing new therapeutic agents. Its structural features suggest that it may exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For example, preliminary data indicate that this molecule could interact with cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By modulating CDK activity, Methyl 5-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)picolinate may offer a novel approach to treating cancers characterized by dysregulated cell division.

trifluoromethoxy)phenyl)-3-(trifluoromethyl strong>)picolinate could reach therapeutic targets within the brain effectively.

The synthesis of Methyl 5-(2((trifluoromethoxy)phenyl])-3((trifluor omethyl)picolinate involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic ring system. Additionally, fluorination reactions play a crucial role in introducing the trif luoro methyl and trif luoro methoxy groups. These synthetic strategies not only highlight the ingenuity of organic chemists but also underscore the importance of fluorine chemistry in medicinal drug development.

trif luoro meth oxy)phenyl])-3(( trif luoro methyl)picolinate interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided medicinal chemists in optimizing the molecule's structure to improve its pharmacological properties. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process significantly. trif luoro meth oxy)phenyl])-3(( trif luoro methyl)picolinate (CAS No. < stron g >1261465-47-7 stron g >) is a multifaceted compound with substantial potential in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for fluorinated compounds like this one, we can expect to see innovative therapeutic strategies emerge that address unmet medical needs. p>